Cas no 1805334-95-5 (2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol
• CAS No: 1805334-95-5
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853450
• Update Time: 2025-08-03

2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-5-4(6(9)10)3(2-13)1-12-7(5)11/h1,6,13H,2H2,(H2,11,12)
• InChI Key： OTTFGFOFVOVVHK-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(CO)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol

2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol: A Versatile Building Block in Medicinal Chemistry and Drug Discovery

2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol (CAS No. 1805334-95-5) has emerged as a critical compound in the development of novel therapeutic agents due to its unique chemical structure and functional groups. This molecule combines multiple pharmacophoric elements, including an amino group, a bromo substituent, a difluoromethyl moiety, and a hydroxyl group, which collectively contribute to its potential applications in drug discovery and biomedical research. Recent studies have highlighted its role in modulating kinase pathways, neurotransmitter systems, and anti-inflammatory mechanisms, positioning it as a promising candidate for the design of targeted therapies.

As a pyridine derivative, the core structure of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol provides a scaffold for the introduction of diverse functional groups, enabling the synthesis of bioactive molecules with tailored properties. The presence of the difluoromethyl group at the 4-position is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and improve binding affinity to protein targets. This structural feature has been leveraged in recent drug optimization strategies to enhance the selectivity and potency of candidate compounds.

Recent advances in computational chemistry have facilitated the exploration of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol as a lead compound for the development of anti-cancer agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective inhibition of EGFR and ALK kinases, which are frequently mutated in non-small cell lung cancer (NSCLC). The bromo substituent at the 3-position was found to play a key role in stabilizing the active conformation of the molecule, thereby enhancing its kinase inhibitory activity.

In addition to its anti-cancer potential, 2-Amino-3-bromo-4-(difluoromlyl)pyridine-5-methanol has shown promise in neurological disorders. A 2024 preclinical study in *ACS Chemical Neuroscience* reported that this compound modulates glutamatergic signaling by interacting with NMDA receptors, suggesting its potential as a neuroprotective agent. The hydroxyl group at the 5-position is believed to contribute to its membrane permeability and cellular uptake, which are critical for targeting central nervous system (CNS) disorders.

The synthetic accessibility of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol has also been a focus of recent organic chemistry research. A 2023 paper in *Organic & Biomolecular Chemistry* described a green synthesis method using microwave-assisted protocols to improve the yield and sustainability of its production. This approach not only reduces waste generation but also aligns with the growing demand for eco-friendly chemical processes in pharmaceutical development.

Furthermore, the structural diversity of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol has enabled its use as a starting material for the synthesis of heterocyclic compounds with potential anti-inflammatory properties. A 2023 study in *European Journal of Medicinal Chemistry* demonstrated that derivatives of this compound inhibit NF-κB signaling, a key pathway in chronic inflammation and autoimmune diseases. The amino group at the 2-position was identified as a critical site for electrophilic substitution, allowing the incorporation of functional groups that enhance biological activity.

The pharmacokinetic profile of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol is another area of active research. A 2024 study in *Drug Metabolism and Disposition* analyzed its metabolic stability in human liver microsomes, revealing that the difluoromethyl group significantly improves its half-life compared to similar compounds without fluorine substitution. This finding underscores the importance of fluorination strategies in optimizing the drug-like properties of lead compounds.

Moreover, the computational modeling of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol has provided insights into its binding interactions with target proteins. Molecular dynamics simulations published in *Journal of Chemical Information and Modeling* in 2023 showed that the hydroxyl group forms hydrogen bonds with residues in the active site of kinase targets, while the bromo substituent induces conformational changes that enhance binding affinity. These findings are critical for the rational design of selective inhibitors with improved therapeutic indices.

Despite its potential, the toxicity profile of 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol remains an area of concern. A 2023 study in *Toxicological Sciences* reported that high concentrations of this compound may induce cytotoxicity in hepatic cells, highlighting the need for structure-activity relationship (SAR) studies to optimize its safety profile. Ongoing research aims to identify modifying groups that can mitigate these effects while preserving its biological activity.

In conclusion, 2-Amino-3-bromo-4-(difluoromethyl)pyridine-5-methanol represents a valuable building block in the development of novel therapeutics. Its unique combination of functional groups and structural features has made it a focal point for drug discovery and chemical innovation. As research continues to uncover its mechanisms of action and biological applications, this compound is poised to play a significant role in the advancement of personalized medicine and targeted therapies.